Cas no 879063-96-4 (2-ethoxy-5-(propan-2-yl)-N-(pyridin-3-yl)benzene-1-sulfonamide)

• Product Name: 2-ethoxy-5-(propan-2-yl)-N-(pyridin-3-yl)benzene-1-sulfonamide
• CAS No: 879063-96-4
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 6086486
• PubChem ID: 6501093
• Update Time: 2025-05-20

2-ethoxy-5-(propan-2-yl)-N-(pyridin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-5-(propan-2-yl)-N-(pyridin-3-yl)benzene-1-sulfonamide
• 2-ethoxy-5-propan-2-yl-N-pyridin-3-ylbenzenesulfonamide
• Z969651158
• 2-ethoxy-5-propan-2-yl-N-(3-pyridinyl)benzenesulfonamide
• CHEMBL1322079
• AP-263/43505289
• cid_6501093
• BDBM45842
• MLS-0092014.0001
• 879063-96-4
• 2-ethoxy-5-isopropyl-N-(pyridin-3-yl)benzenesulfonamide
• 2-ethoxy-5-isopropyl-N-(3-pyridyl)benzenesulfonamide
• AKOS000602734
• 2-ethoxy-5-isopropyl-N-(3-pyridinyl)benzenesulfonamide
• F3237-0136
• 2-ethoxy-5-propan-2-yl-N-pyridin-3-yl-benzenesulfonamide

• Inchi： 1S/C16H20N2O3S/c1-4-21-15-8-7-13(12(2)3)10-16(15)22(19,20)18-14-6-5-9-17-11-14/h5-12,18H,4H2,1-3H3
• InChI Key： UEEQUNTZDRJHDO-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CN=C2)(=O)=O)=CC(C(C)C)=CC=C1OCC

Computed Properties

• Exact Mass: 320.11946368g/mol
• Monoisotopic Mass: 320.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.7Ų

Additional information on 2-ethoxy-5-(propan-2-yl)-N-(pyridin-3-yl)benzene-1-sulfonamide

Professional Introduction to 2-Ethoxy-5-(propan-2-yl)-N-(pyridin-3-yl)benzene-1-sulfonamide (CAS No. 879063-96-4)

2-Ethoxy-5-(propan-2-yl)-N-(pyridin-3-yl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 879063-96-4, represents a unique molecular structure that combines several functional groups, making it a promising candidate for various applications in medicinal chemistry and drug development. The presence of both aromatic and heterocyclic components, along with sulfonamide and ethoxy substituents, endows this molecule with distinct chemical properties that are of great interest to researchers.

The structural framework of 2-Ethoxy-5-(propan-2-yl)-N-(pyridin-3-yl)benzene-1-sulfonamide consists of a benzene ring substituted with an ethoxy group at the 2-position, a propan-2-yl group at the 5-position, and a sulfonamide moiety linked to a pyridine ring at the nitrogen atom. This particular arrangement of functional groups contributes to the compound's reactivity and potential biological activity. The sulfonamide group is known for its ability to enhance binding affinity to biological targets, while the pyridine ring introduces additional opportunities for interactions with biological systems.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. The< strong>2-Ethoxy-5-(propan-2-yl)-N-(pyridin-3-yl)benzene-1-sulfonamide has been studied for its potential applications in the treatment of various diseases, including inflammatory conditions and infectious diseases. Its molecular structure suggests that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The< strong>sulfonamide group is particularly well-known for its role as a pharmacophore in many drugs, including antibiotics and anti-inflammatory agents. The pyridine ring further enhances its potential by allowing for interactions with enzymes and receptors involved in various metabolic processes. This dual functionality makes< strong>2-Ethoxy-5-(propan-2-yl)-N-(pyridin-3-yl)benzene-1-sulfonamide a versatile molecule that could be explored for multiple therapeutic applications.

The synthesis of< strong>2-Ethoxy-5-(propan-2-y)-N-(pyridin--3--y]benzene--1--sulfonamide involves several sophisticated chemical transformations, including nucleophilic substitution reactions, condensation reactions, and sulfonation processes. Each step in the synthesis is carefully optimized to ensure high yield and purity, which are crucial for pharmaceutical applications. The use of advanced synthetic techniques allows researchers to fine-tune the molecular structure of the compound, thereby enhancing its biological activity and reducing potential side effects.

In terms of pharmacological activity, preliminary studies have suggested that< strong>2-Ethoxy--5--(propan--2--y]--N--(pyridin--3--y]benzene--1--sulfonamide may exhibit inhibitory effects on certain enzymes and receptors associated with inflammation and pain. These findings are particularly intriguing given the increasing demand for alternative treatments for chronic inflammatory conditions. The compound's ability to modulate these pathways could lead to the development of new drugs that offer improved efficacy and safety profiles compared to existing treatments.

The< strong>Ethoxy group in the molecule also plays a significant role in determining its overall properties. Ethoxy-substituted compounds are often found to have enhanced solubility in both water and organic solvents, which can be advantageous for formulation purposes. Additionally, the ethoxy group can influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets.

The< strong>propan--2--y] group, located at the 5-position of the benzene ring, further contributes to the compound's structural complexity. This substituent can introduce steric hindrance around specific regions of the molecule, which may impact its interactions with biological targets. By carefully positioning this group within the molecular framework, researchers can fine-tune the compound's pharmacological properties to achieve desired outcomes.

The< strong>N--(pyridin--3--y] part of the molecule is particularly interesting from a pharmacological perspective. Pyridine derivatives are well-known for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of this moiety in< strong>2-Ethoxy--5--(propan-y]-N-pyridin-y]-benzene-l-sulfonamide suggests that it may possess similar properties, making it a valuable candidate for further investigation.

In conclusion,< strong>2-Ethoxy--5-propan-y]-N-pyridin-y]-benzene-l-sulfonamide, identified by its CAS number 879063964, is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure combines several functional groups that contribute to its reactivity and biological activity. Preliminary studies have suggested that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Further research is warranted to fully explore its therapeutic potential and develop novel drug candidates based on this scaffold.